Cas no 2227731-46-4 (rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227731-46-4
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6379514
• PubChem ID: 165668077
• Update Time: 2025-10-28

rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid
• 2227731-46-4
• EN300-1792667

• Inchi： 1S/C15H20O2/c1-8-6-10(3)11(7-9(8)2)12-13(14(16)17)15(12,4)5/h6-7,12-13H,1-5H3,(H,16,17)/t12-,13+/m1/s1
• InChI Key： ROTCHWAPYWBACY-OLZOCXBDSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=C(C)C(C)=CC=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227731-46-4)

Rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227731-46-4) is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex cyclopropane core and substituted aromatic ring, exhibits unique structural and functional properties that make it a valuable candidate for various research applications.

The molecular structure of Rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid features a cyclopropane ring substituted with two methyl groups at the 2-position and a phenyl ring at the 3-position. The phenyl ring is further substituted with three methyl groups at the 2, 4, and 5 positions, resulting in a highly symmetric yet intricate molecular framework. This structural configuration imparts distinct electronic and steric properties to the compound, making it a promising scaffold for drug discovery and molecular recognition studies.

In recent years, the pharmaceutical industry has increasingly recognized the potential of cyclopropane-containing compounds due to their unique bioactivity and metabolic stability. The cyclopropane ring is known to introduce rigidity into molecular structures, which can enhance binding affinity and selectivity towards biological targets. Furthermore, the presence of aromatic substituents can modulate electronic properties and influence pharmacokinetic profiles.

Current research in the field of medicinal chemistry has demonstrated that derivatives of cyclopropane-1-carboxylic acid exhibit a wide range of biological activities. For instance, studies have shown that certain cyclopropane-based carboxylic acids possess anti-inflammatory and analgesic properties. The specific substitution pattern in Rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid may contribute to its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for pharmaceutical applications. Researchers have employed techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions to achieve the desired stereoisomeric purity.

One of the most compelling aspects of Rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid is its potential as a building block for more complex molecules. By modifying its structure through further functionalization or derivatization, chemists can explore novel pharmacophores with enhanced biological activity. This flexibility makes it an attractive candidate for library screening and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of Rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid before conducting expensive wet-lab experiments. Molecular docking simulations and quantum mechanical calculations can provide insights into its interactions with target proteins and enzymes. These computational tools have become indispensable in modern drug discovery pipelines.

The pharmacological profile of this compound is still under investigation; however preliminary studies suggest that it may exhibit interesting interactions with biological systems. The combination of cyclopropane rigidity and aromatic substitution provides a unique chemical space that could lead to discoveries with therapeutic potential. Further experimental validation is necessary to fully elucidate its mechanism of action and therapeutic relevance.

In conclusion，Rac-(1R，3R)-2，2-dimethyl-3-(2，4，5-trimethylphenyl)cyclopropane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry。 Its complex structure， coupled with its potential biological activities， makes it a valuable asset for researchers exploring new therapeutic modalities。 As our understanding of molecular interactions continues to evolve， compounds like this are poised to play a crucial role in the development of next-generation drugs。